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Compound of Interest

Compound Name: Gingerglycolipid C

Cat. No.: B14159127

An In-depth Overview of the Chemical Properties, Biological Activities, and Experimental
Considerations for a Promising Natural Product

Introduction

Gingerglycolipid C, a naturally occurring glycolipid isolated from ginger (Zingiber officinale),
has garnered interest within the scientific community for its potential therapeutic applications.
This technical guide provides a comprehensive overview of the current knowledge on
Gingerglycolipid C, focusing on its chemical formula, physicochemical properties, and
reported biological activities, including its anti-tumor and anti-ulcer effects. This document is
intended to serve as a resource for researchers, scientists, and drug development
professionals engaged in the exploration of novel natural products for therapeutic use.

Chemical Identity and Properties

Gingerglycolipid C is classified as a glycosylmonoacylglycerol, a class of lipids where a fatty
acid is esterified to a glycosylated glycerol backbone.[1] Its structure is characterized by a
monounsaturated fatty acyl chain attached to a digalactosylglycerol moiety.

Table 1: Physicochemical Properties of Gingerglycolipid C[1][2]
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Property Value Source

Chemical Formula C33He0014 PubChem

[(2S)-2-hydroxy-3-
[(2R,3R,4S,5R,6R)-3,4,5-
trihydroxy-6-
[[(2S,3R,4S,5R,6R)-3,4,5-

IUPAC Name trihydroxy-6- PubChem
(hydroxymethyl)oxan-2-
ylloxymethylJoxan-2-
ylloxypropyl] (Z)-octadec-9-

enoate
Average Molecular Weight 680.8 g/mol PubChem
Monoisotopic Molecular
) 680.39830658 Da PubChem
Weight
CAS Number 35949-86-1 PubChem

Table 2: Spectroscopic Data Summary for Gingerglycolipid C
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Technique Key Features and Observations

The molecular ion peak corresponding to the
chemical formula C33sHeoO14 is a primary

Mass Spectrometry (MS) identifier. Fragmentation patterns would likely
show losses of the sugar moieties and the fatty

acid chain.

1H-NMR would show characteristic signals for
the glycerol backbone, the sugar protons, the
] olefinic protons of the fatty acid, and the long
Nuclear Magnetic Resonance (NMR) ) ] ) i .
aliphatic chain. 3C-NMR would provide signals
Spectroscopy
for the carbonyl group of the ester, the carbons
of the glycerol and sugar units, and the carbons

of the fatty acid chain.

Expected to show strong absorption bands for

hydroxyl (-OH) groups from the sugar and
Infrared (IR) Spectroscopy glycerol moieties, a characteristic ester carbonyl

(C=0) stretch, and C-H stretching vibrations

from the aliphatic chain.

Note: While the structural elucidation of Gingerglycolipid C is based on spectroscopic
methods, publicly accessible raw spectral data is limited. Researchers should anticipate
conducting their own spectroscopic analysis for confirmation.

Biological Activities and Potential Therapeutic
Applications

Preliminary studies have indicated that Gingerglycolipid C possesses promising biological
activities, primarily in the areas of cancer and gastroprotection.

Anti-Tumor Activity

Gingerglycolipid C has been reported to exhibit anti-tumor properties.[3] While the precise
mechanisms of action are not fully elucidated for this specific molecule, the anti-cancer effects
of related compounds from ginger, such as gingerols and shogaols, have been attributed to the
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modulation of several key signaling pathways involved in cancer cell proliferation, survival, and

metastasis.

Potential Signaling Pathways Involved in Anti-Tumor Activity (Hypothesized based on related

compounds):

e Apoptosis Induction: May involve the regulation of pro-apoptotic and anti-apoptotic proteins
of the Bcl-2 family, leading to caspase activation and programmed cell death.

o Cell Cycle Arrest: Potential to interfere with the progression of the cell cycle in cancer cells,
possibly by modulating the expression of cyclins and cyclin-dependent kinases (CDKSs).

» Anti-inflammatory Pathways: Inhibition of pro-inflammatory signaling pathways, such as NF-
KB and STAT3, which are often constitutively active in cancer cells and contribute to

tumorigenesis.
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Click to download full resolution via product page

Caption: Hypothesized signaling pathways modulated by Gingerglycolipid C in cancer cells.

Anti-Ulcer Activity

Gingerglycolipid C has also been identified as having anti-ulcer properties.[3] The
gastroprotective effects of ginger and its constituents are thought to be mediated through
multiple mechanisms, including the enhancement of mucosal defense and the reduction of
aggressive factors.

Potential Mechanisms of Gastroprotection:

o Cytoprotective Effects: May enhance the secretion of gastric mucus and bicarbonate, which
form a protective barrier against gastric acid and pepsin.

e Antioxidant Activity: Could mitigate oxidative stress in the gastric mucosa by scavenging
reactive oxygen species (ROS) and enhancing the activity of endogenous antioxidant
enzymes.

o Anti-inflammatory Action: Inhibition of inflammatory mediators in the gastric tissue may
contribute to its protective effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A high-throughput lipidomics and transcriptomic approach reveals novel compounds from
sugarcane linked with promising therapeutic potential against COVID-19 - PMC
[pmc.ncbi.nim.nih.gov]

2. mdpi.com [mdpi.com]

3. Frontiers | A high-throughput lipidomics and transcriptomic approach reveals novel
compounds from sugarcane linked with promising therapeutic potential against COVID-19
[frontiersin.org]

To cite this document: BenchChem. [Gingerglycolipid C: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b14159127?utm_src=pdf-body-img
https://www.benchchem.com/product/b14159127?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9480494/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9480494/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9480494/
https://www.mdpi.com/1422-0067/22/12/6599
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2022.988249/full
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2022.988249/full
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2022.988249/full
https://www.benchchem.com/product/b14159127#gingerglycolipid-c-chemical-formula-and-properties
https://www.benchchem.com/product/b14159127#gingerglycolipid-c-chemical-formula-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14159127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b14159127#gingerglycolipid-c-chemical-formula-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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